Cas no 123732-85-4 (Ethanesulfonic acid,2-[(1-methylethyl)phenylamino]-2-oxo-)

• Product Name: Ethanesulfonic acid,2-[(1-methylethyl)phenylamino]-2-oxo-
• CAS No: 123732-85-4
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 104022
• PubChem ID: 16212221
• Update Time: 2025-04-18

Ethanesulfonic acid,2-[(1-methylethyl)phenylamino]-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[(1-methylethyl)phenylamino]-2-oxo-
• Propachlor ESA Na-salt, Pestanal
• PROPACHLORESA
• Propachlor metabolite
• DTXSID20891452
• Propachlor- ESA
• 2-[(1-Methylethyl)phenylamino]-2-oxoethanesulfonic acid
• 2-oxo-2-[phenyl(propan-2-yl)amino]ethanesulfonic acid
• CHEBI:83475
• 123732-85-4
• 2-Oxo-2-(N-propan-2-ylanilino)ethanesulfonic acid
• propachlor ESA
• Ethanesulfonic acid, 2-[(1-methylethyl)phenylamino]-2-oxo-
• Propachlor-ESA
• 58W9F4S6QP
• NS00000307
• Q27156857

• Inchi： 1S/C11H15NO4S/c1-9(2)12(10-6-4-3-5-7-10)11(13)8-17(14,15)16/h3-7,9H,8H2,1-2H3,(H,14,15,16)
• InChI Key： BFSZJLBDHMMCAH-UHFFFAOYSA-N
• SMILES： S(CC(N(C1C=CC=CC=1)C(C)C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 279.05400
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.333
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.58
• PSA: 85.89000
• LogP: 2.05400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides